Cas no 2138060-68-9 (4,4-Dimethyl-3-(1,3-thiazol-2-yl)cyclohexan-1-amine)

• Product Name: 4,4-Dimethyl-3-(1,3-thiazol-2-yl)cyclohexan-1-amine
• CAS No: 2138060-68-9
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 6154725
• PubChem ID: 165497984
• Update Time: 2025-10-28

4,4-Dimethyl-3-(1,3-thiazol-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-3-(1,3-thiazol-2-yl)cyclohexan-1-amine
• EN300-1158261
• 2138060-68-9
• 4,4-Dimethyl-3-(1,3-thiazol-2-yl)cyclohexan-1-amine

• Inchi： 1S/C11H18N2S/c1-11(2)4-3-8(12)7-9(11)10-13-5-6-14-10/h5-6,8-9H,3-4,7,12H2,1-2H3
• InChI Key： DMDPTDLEGCUXNJ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1CC(CCC1(C)C)N

Computed Properties

• Exact Mass: 210.11906976g/mol
• Monoisotopic Mass: 210.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2Ų

Additional information on 4,4-Dimethyl-3-(1,3-thiazol-2-yl)cyclohexan-1-amine

Exploring the Properties and Applications of 4,4-Dimethyl-3-(1,3-thiazol-2-yl)cyclohexan-1-amine (CAS No. 2138060-68-9)

The compound 4,4-Dimethyl-3-(1,3-thiazol-2-yl)cyclohexan-1-amine (CAS No. 2138060-68-9) has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications. This molecule combines a cyclohexane ring with a thiazole moiety, making it a versatile intermediate in pharmaceutical and agrochemical research. Its 4,4-dimethyl substitution pattern enhances stability, while the 1,3-thiazol-2-yl group introduces electronic diversity, enabling interactions with biological targets.

Recent studies highlight the growing interest in heterocyclic compounds like 4,4-Dimethyl-3-(1,3-thiazol-2-yl)cyclohexan-1-amine, particularly in drug discovery. Researchers are exploring its role as a building block for small-molecule inhibitors targeting enzymes or receptors. The thiazole ring is known for its bioisosteric properties, often mimicking peptide bonds or aromatic systems, which is why this compound is frequently discussed in forums about medicinal chemistry optimization and structure-activity relationships (SAR).

From a synthetic perspective, the preparation of CAS No. 2138060-68-9 involves multi-step organic transformations, including cyclization and functional group modifications. Chemists often search for efficient catalytic methods or green chemistry approaches to synthesize such scaffolds, aligning with the industry's push toward sustainable practices. Questions like "How to improve the yield of 4,4-Dimethyl-3-(1,3-thiazol-2-yl)cyclohexan-1-amine?" or "What are the latest thiazole-containing drug candidates?" reflect common user queries in academic and industrial circles.

The compound's physicochemical properties, such as logP and hydrogen bonding capacity, are critical for its absorption and distribution in biological systems. These metrics are frequently analyzed in computational chemistry studies, where tools like molecular docking predict binding affinities. Given the rise of AI-driven drug design, 2138060-68-9 is also mentioned in discussions about machine learning models for predicting compound bioactivity.

Beyond pharmaceuticals, 4,4-Dimethyl-3-(1,3-thiazol-2-yl)cyclohexan-1-amine may find applications in material science, such as in the development of organic semiconductors or ligands for catalysis. Its rigid cyclohexane-thiazole framework could contribute to thermally stable polymers or metal-organic frameworks (MOFs), topics trending in nanotechnology research.

In summary, CAS No. 2138060-68-9 represents a compelling case study in modern chemistry, bridging synthetic innovation and applied research. Its relevance to drug development, sustainability, and emerging technologies ensures continued exploration across disciplines. For those seeking detailed protocols or spectroscopic data, further literature reviews and patent analyses are recommended.